2-(4-Methylthiazol-5-yl)ethyl 4-methylbenzenesulfonate

• Molecular Formula: C13H15NO3S2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 2-(4-methyl-1,3-thiazol-5-yl)ethyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C13H15NO3S2/c1-10-3-5-12(6-4-10)19(15,16)17-8-7-13-11(2)14-9-18-13/h3-6,9H,7-8H2,1-2H3
• InChI Key: WOCSDTQNUUXKJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCC2=C(N=CS2)C

Description

2-(4-Methylthiazol-5-yl)ethyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C13H15NO3S2 and its molecular weight is 297.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-methyl-5-thiazoleethanol (2 mL, 16.7 mmol) in CH2Cl2 (10 mL) and pyridine (10 mL) was added p-toluenesulfonyl chloride (3.5 g, 18.4 mmol) portionwise over 15 min. This mixture was stirred at ambient temperature for 18 h then was quenched with 5% aqueous HCl (15 mL). The layers were separated and the aqueous layer was extracted with CH2Cl2 (3×10 mL). The combined organics were dried over anhydrous Na2SO4, filtered, concentrated under reduced pressure and purified via column chromatography (SiO2, 50% hexanes/ethyl acetate) to give 2-(4-methylthiazol-5-yl)ethyl 4-methylbenzenesulfonate (3.24 g, 10.9 mmol, 65% yield). MS (DCI/NH3) m/z 298 (M+H)+.